Cas no 1955554-64-9 (2-(4-piperidyl)benzoic acid;hydrochloride)

• Product Name: 2-(4-piperidyl)benzoic acid;hydrochloride
• CAS No: 1955554-64-9
• MDL: MFCD08460728
• CID: 4631676
• PubChem ID: 122163549
• Update Time: 2025-06-13

2-(4-piperidyl)benzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-piperidyl)benzoic acid;hydrochloride

• MDL： MFCD08460728

Additional information on 2-(4-piperidyl)benzoic acid;hydrochloride

Comprehensive Overview of 2-(4-piperidyl)benzoic acid hydrochloride (CAS No. 1955554-64-9): Properties, Applications, and Research Insights

2-(4-piperidyl)benzoic acid hydrochloride (CAS No. 1955554-64-9) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This piperidine derivative features a benzoic acid moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure combines a piperidine ring with a carboxyl group, enabling interactions with biological targets such as receptors and enzymes. Researchers frequently explore its potential in modulating central nervous system (CNS) activities, given the pharmacological relevance of piperidine-based compounds.

The growing interest in 2-(4-piperidyl)benzoic acid hydrochloride aligns with trends in small-molecule drug development and medicinal chemistry optimization. Recent studies highlight its role in designing neuromodulators and enzyme inhibitors, addressing conditions like neurodegenerative diseases. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical testing. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to validate its purity and structural integrity.

From an industrial perspective, CAS 1955554-64-9 is synthesized through controlled reactions involving benzoic acid derivatives and piperidine precursors. Optimized protocols emphasize yield improvement and environmental sustainability, reflecting the demand for green chemistry practices. Suppliers often provide this compound with >98% purity, catering to high-throughput screening (HTS) workflows. Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) further supports its utility in long-term research projects.

Emerging discussions in scientific forums focus on the structure-activity relationship (SAR) of 2-(4-piperidyl)benzoic acid hydrochloride, particularly its potential as a scaffold for kinase inhibitors. Computational modeling studies suggest modifications to enhance selectivity, a topic gaining traction in AI-driven drug design. Additionally, its compatibility with peptide coupling reagents expands applications in bioconjugation strategies, relevant to targeted therapy development.

For researchers sourcing 1955554-64-9, key considerations include batch-to-batch consistency and compliance with Good Manufacturing Practice (GMP) standards. Regulatory guidelines emphasize proper documentation for non-clinical studies, ensuring alignment with ICH harmonization principles. As the compound gains visibility in patent filings, its commercial availability through specialized chemical catalogues has increased, facilitating access for academic and industrial labs.

In summary, 2-(4-piperidyl)benzoic acid hydrochloride exemplifies the intersection of organic synthesis and pharmacological innovation. Its multifaceted applications—from lead compound optimization to mechanistic studies—underscore its value in modern research. Future directions may explore its utility in crystal engineering or as a template for multi-target therapeutics, reflecting evolving trends in precision medicine.